Cas no 214057-24-6 (3-Chloro-2-fluorothioanisole)

• Product Name: 3-Chloro-2-fluorothioanisole
• CAS No: 214057-24-6
• MF: C₇H₆ClFS
• MW: 176.638943195343
• MDL: MFCD09475846
• CID: 242799
• PubChem ID: 17859825
• Update Time: 2025-09-24

3-Chloro-2-fluorothioanisole Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-2-fluorophenyl)(methyl)sulfane
• 3-Chloro-2-fluorothioanisole
• Benzene,1-chloro-2-fluoro-3-(methylthio)-
• PC7535
• DTXSID30591335
• BKBZGYSOFAPDJC-UHFFFAOYSA-N
• AKOS006346741
• SCHEMBL7807472
• 1-chloro-2-fluoro-3-(methylsulfanyl)benzene
• A879120
• BS-27758
• C7H6ClFS
• 214057-24-6
• CS-0192995
• E90212
• MFCD09475846
• 1-chloro-2-fluoro-3-methylsulfanylbenzene
• FT-0712532
• 1-Chloro-2-fluoro-3-(methylthio)benzene, 1-Chloro-2-fluoro-3-(methylsulphanyl)benzene, 3-Chloro-2-fluorophenyl methyl sulphide
• DB-356911

• MDL： MFCD09475846
• Inchi： 1S/C7H6ClFS/c1-10-6-4-2-3-5(8)7(6)9/h2-4H,1H3
• InChI Key： BKBZGYSOFAPDJC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)SC

Computed Properties

• Exact Mass: 175.98600
• Monoisotopic Mass: 175.9862772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 25.30000
• LogP: 3.20100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Chloro-2-fluorothioanisole

Introduction to 3-Chloro-2-fluorothioanisole (CAS No. 214057-24-6) and Its Recent Applications in Chemical Biology

3-Chloro-2-fluorothioanisole, identified by the chemical abstracts service number 214057-24-6, is a fluorinated aromatic heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of thioanisole derivatives, characterized by the presence of a sulfur atom adjacent to a phenyl ring, which introduces unique electronic and steric properties. The combination of chloro and fluoro substituents on the aromatic ring enhances its reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The structural features of 3-Chloro-2-fluorothioanisole contribute to its versatility in synthetic chemistry. The electron-withdrawing nature of the chloro group and the electron-donating effect of the fluoro group create a balance that facilitates various chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed functionalizations. These properties have been exploited in the development of synthetic methodologies for constructing more complex molecular architectures.

In recent years, 3-Chloro-2-fluorothioanisole has been extensively studied for its potential applications in medicinal chemistry. The introduction of fluorine atoms into pharmaceutical compounds is well-documented for improving metabolic stability, lipophilicity, and binding affinity to biological targets. The sulfur moiety in thioanisole derivatives further enhances their interaction with biological systems, often leading to increased binding affinity and selectivity. This has prompted researchers to explore its utility in designing inhibitors targeting enzymes involved in critical biological pathways.

One notable area of research involving 3-Chloro-2-fluorothioanisole is its application as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By leveraging the reactivity of 3-Chloro-2-fluorothioanisole, chemists have developed novel inhibitors that disrupt aberrant signaling cascades. For instance, recent studies have demonstrated its use in generating fluorinated thioanisole-based kinase inhibitors with improved pharmacokinetic profiles and reduced off-target effects.

Another emerging application of 3-Chloro-2-fluorothioanisole is in the development of antiviral agents. The structural motif present in this compound has been found to exhibit inhibitory activity against certain viral proteases and polymerases. The chloro and fluoro substituents enhance the compound's ability to interact with viral proteins, thereby inhibiting viral replication. Preliminary studies have shown promising results in vitro, suggesting its potential as a lead compound for further development into antiviral therapies.

The role of 3-Chloro-2-fluorothioanisole in drug discovery extends beyond kinase inhibitors and antivirals. Researchers have also explored its utility in designing compounds with anti-inflammatory and neuroprotective properties. The unique electronic distribution across the aromatic ring allows for selective interactions with biological targets involved in inflammation and neurodegeneration. This has opened up new avenues for developing therapeutic agents targeting chronic inflammatory diseases and neurodegenerative disorders such as Alzheimer's disease.

From a synthetic chemistry perspective, 3-Chloro-2-fluorothioanisole serves as a versatile building block for constructing more complex molecules. Its reactivity allows for facile introduction of additional functional groups, enabling the generation of libraries of compounds for high-throughput screening. Advanced computational methods, such as molecular modeling and virtual screening, have been employed to identify derivatives of 3-Chloro-2-fluorothioanisole with enhanced bioactivity. These computational approaches complement traditional synthetic strategies, accelerating the discovery process.

The industrial significance of 3-Chloro-2-fluorothioanisole cannot be overstated. Its synthesis involves well-established methodologies that ensure high yield and purity, making it commercially viable for large-scale production. Pharmaceutical companies have recognized its potential as an intermediate in drug development pipelines, leading to increased demand for this compound. As research continues to uncover new applications, the industrial production of 3-Chloro-2-fluorothioanisole is expected to grow further.

In conclusion, 3-Chloro-2-fluorothioanisole (CAS No. 214057-24-6) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable tool for designing novel bioactive molecules targeting various diseases. As advancements in synthetic chemistry and computational methods continue to evolve, the potential applications of this compound are likely to expand even further.